Cas no 1615657-05-0 (4-((5-Sulfoquinolin-8-yl)oxy)phthalicacid)

4-((5-Sulfoquinolin-8-yl)oxy)phthalicacid structure
1615657-05-0 structure
Product name:4-((5-Sulfoquinolin-8-yl)oxy)phthalicacid
CAS No:1615657-05-0
MF:C17H11NO8S
MW:389.336143732071
CID:6778962
PubChem ID:122390756

4-((5-Sulfoquinolin-8-yl)oxy)phthalicacid Chemical and Physical Properties

Names and Identifiers

    • 4-((5-Sulfoquinolin-8-yl)oxy)phthalic acid
    • 1615657-05-0
    • 4-((5-Sulfoquinolin-8-yl)oxy)phthalicacid
    • CS-0170533
    • Inchi: 1S/C17H11NO8S/c19-16(20)10-4-3-9(8-12(10)17(21)22)26-13-5-6-14(27(23,24)25)11-2-1-7-18-15(11)13/h1-8H,(H,19,20)(H,21,22)(H,23,24,25)
    • InChI Key: PJGKOJJHPVOVRT-UHFFFAOYSA-N
    • SMILES: S(C1=CC=C(C2C1=CC=CN=2)OC1C=CC(C(=O)O)=C(C(=O)O)C=1)(=O)(=O)O

Computed Properties

  • Exact Mass: 389.02053748g/mol
  • Monoisotopic Mass: 389.02053748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 675
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 160Ų

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